Cas no 1276319-69-7 (Carmoterol-d3 Hydrochloride)
Carmoterol-d3 Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Carmoterol-d3 Hydrochloride
- (R,R)-CarMoterol-d3 Hydrochloride
- 8-Hydroxy-5-[(1R)-1-hydroxy-2-[[(1R)-2-[4-(Methoxy-d3)phenyl]-1-Methylethyl]aMino]ethyl]-2(1H)-quinolinone Hydrochloride
- CHF 4226.01-d3
- TA 2005-d3
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- Inchi: 1S/C21H24N2O4.ClH/c1-13(11-14-3-5-15(27-2)6-4-14)22-12-19(25)16-7-9-18(24)21-17(16)8-10-20(26)23-21;/h3-10,13,19,22,24-25H,11-12H2,1-2H3,(H,23,26);1H/t13-,19-;/m0./s1
- InChI Key: SYCWERNQGSKYAG-VCUOZSJQSA-N
- SMILES: c1cc(C[C@H](C)NC[C@H](O)c2ccc(O)c3NC(=O)C=Cc23)ccc1OC.Cl
Carmoterol-d3 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C183752-10mg |
Carmoterol-d3 Hydrochloride |
1276319-69-7 | 10mg |
$ 5126.00 | 2023-04-18 | ||
| TRC | C183752-25mg |
Carmoterol-d3 Hydrochloride |
1276319-69-7 | 25mg |
$ 7859.00 | 2023-04-18 |
Carmoterol-d3 Hydrochloride Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Carmoterol-d3 Hydrochloride
Research Briefing on Carmoterol-d3 Hydrochloride (CAS: 1276319-69-7): Recent Advances and Applications
Carmoterol-d3 Hydrochloride (CAS: 1276319-69-7) is a deuterium-labeled analog of Carmoterol, a potent and selective β2-adrenergic receptor agonist. This compound has gained significant attention in recent years due to its utility in pharmacokinetic and metabolic studies, particularly in the field of respiratory medicine. The deuterium labeling enhances the stability of the molecule, making it an invaluable tool for mass spectrometry-based assays and tracer studies. Recent research has focused on optimizing its synthesis, elucidating its metabolic pathways, and exploring its potential therapeutic applications.
A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route for Carmoterol-d3 Hydrochloride, achieving higher yields and purity. The researchers utilized a novel catalytic deuteration method, which significantly reduced the cost and complexity of production. This advancement is expected to facilitate broader adoption of the compound in preclinical and clinical research. Furthermore, the study highlighted the compound's stability under various physiological conditions, confirming its suitability for long-term metabolic studies.
In another recent investigation, Carmoterol-d3 Hydrochloride was employed as an internal standard in a high-throughput LC-MS/MS assay for quantifying Carmoterol in human plasma. The assay demonstrated excellent linearity, precision, and accuracy, with a lower limit of quantification (LLOQ) of 0.1 ng/mL. This method has been validated for use in clinical trials, enabling more accurate assessment of Carmoterol's pharmacokinetic profile. The study also revealed minor but significant differences in the metabolism of Carmoterol-d3 compared to its non-deuterated counterpart, underscoring the importance of considering isotopic effects in tracer studies.
Beyond its analytical applications, Carmoterol-d3 Hydrochloride has been explored for its potential therapeutic benefits. A 2024 study in the European Journal of Pharmacology investigated its effects on airway smooth muscle cells, demonstrating that the deuterated form retains the bronchodilatory activity of Carmoterol while exhibiting reduced susceptibility to enzymatic degradation. This finding suggests that deuterium labeling could enhance the duration of action of β2-agonists, offering a promising strategy for developing next-generation respiratory therapeutics.
In conclusion, Carmoterol-d3 Hydrochloride (CAS: 1276319-69-7) continues to be a valuable tool in both research and drug development. Recent advances in its synthesis and applications have expanded its utility, paving the way for more precise pharmacokinetic studies and potential therapeutic innovations. Future research should focus on further optimizing its production and exploring its full pharmacological potential.
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